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Compound of Interest

Compound Name: 7-Bromoisoquinoline

Cat. No.: B118868

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with 7-Bromoisoquinoline. It outlines
the necessary personal protective equipment (PPE), handling procedures, storage
requirements, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Classification

7-Bromoisoquinoline is classified with the following hazards:
o Causes skin irritation (H315)[1][2]

o Causes serious eye irritation (H319)[1][2]

e May cause respiratory irritation (STOT SE 3)[1]

Signal Word: Warning

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 7-Bromoisoquinoline to minimize exposure
and ensure personal safety.
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PPE Category Item Specifications

Must provide a complete seal
] around the eyes. If splashing is
Eye & Face Protection Safety Goggles/Glasses ) )
a risk, a face shield should be

worn in addition to goggles.

Nitrile gloves are a suitable
] ] ] option. Always inspect gloves
Hand Protection Chemical-resistant Gloves
for tears or punctures before

use.

Along-sleeved lab coat is
required. For larger quantities
] or when there is a significant
Body Protection Laboratory Coat ] ) )
risk of spillage, a chemical-
resistant apron or coveralls

should be used.

Use a NIOSH-approved

respirator with appropriate
Respiratory Protection Air-purifying Respirator cartridges if working in an area

with poor ventilation or when

dust generation is likely.

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the stability of 7-Bromoisoquinoline
and preventing accidental exposure.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling the compound.

Do not eat, drink, or smoke in the laboratory.
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Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep away from incompatible materials and foodstuff containers.

Spill Management and Disposal Plan

In the event of a spill, immediate and appropriate action is necessary to contain and clean up
the material safely.

Spill Cleanup Procedure:
o Evacuate and Secure: Immediately evacuate the area and restrict access.
» Don PPE: Put on the appropriate PPE as outlined in the table above.

o Containment: For solid spills, carefully sweep up the material, avoiding dust generation. For
liquid spills, use an inert absorbent material like vermiculite or sand to contain the spill.

¢ Cleanup: Collect the spilled material and absorbent into a sealed, labeled container for
hazardous waste.

» Decontamination: Clean the spill area with soap and water.
Waste Disposal:

o Dispose of 7-Bromoisoquinoline and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.

e Do not allow the chemical to enter drains or waterways.

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Experimental Workflow for Handling 7-
Bromoisoquinoline

The following diagram illustrates the standard operating procedure for safely handling 7-
Bromoisoquinoline in a laboratory setting.
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Caption: Workflow for Safe Handling of 7-Bromoisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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